N-(5-Methoxy-2-nitrophenyl)acetamide

• IUPAC Name: N-(5-methoxy-2-nitrophenyl)acetamide
• InChI: InChI=1S/C9H10N2O4/c1-6(12)10-8-5-7(15-2)3-4-9(8)11(13)14/h3-5H,1-2H3,(H,10,12)
• InChI Key: ZKTYPTDVHSNMLX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=CC(=C1)OC)[N+](=O)[O-]
• Molecular Formula: C9H10N2O4
• Molecular Weight: 210.19 g/mol
• CAS No.: 20628-18-6

Description

N-(5-Methoxy-2-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C9H10N2O4 and its molecular weight is 210.189. The purity is usually 95%.
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Scientific Research Applications

1. Luminescence in Lanthanide-Ion Complexes

N-(5-Methoxy-2-nitrophenyl)acetamide derivatives have been utilized in the synthesis of lanthanide-ion complexes. These complexes exhibit notable luminescence properties. The chromophores in these complexes, derived from this compound, play a crucial role in determining their absorption properties, which are influenced by the extent of electronic delocalization (Andrews et al., 2009).

2. Synthesis of Azo Disperse Dyes

This compound serves as an important intermediate in the green synthesis of azo disperse dyes. The hydrogenation of this compound into its amino derivative is a critical step in this synthesis process, emphasizing its significance in the production of these dyes (Zhang Qun-feng, 2008).

3. Antimalarial Activity

In the field of medicinal chemistry, derivatives of this compound have been synthesized and tested for their antimalarial activity. These compounds have shown promising results in inhibiting the growth of Plasmodium berghei, a causative agent of malaria (Werbel et al., 1986).

4. Bioactive Nitrosylated and Nitrated Derivatives

Recent studies have explored the bioactive nitrosylated and nitrated derivatives of this compound. These derivatives have shown potential in the production of phytotoxic metabolites, with significant implications in agricultural and environmental sciences (Girel et al., 2022).

5. Catalytic Hydrogenation and Green Chemistry

The compound plays a pivotal role in the catalytic hydrogenation processes, contributing to the advancement of green chemistry practices. Its transformation through hydrogenation processes demonstrates its versatility and importance in environmentally friendly chemical synthesis (Zhang Qun-feng, 2008).